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Compound of Interest

Compound Name: 8-Oxononanoyl chloride

Cat. No.: B15456841 Get Quote

For Immediate Use by Laboratory Personnel

This document provides crucial safety and logistical information for the handling, storage, and

disposal of 8-Oxononanoyl chloride. Adherence to these guidelines is essential for ensuring

the safety of all laboratory personnel and the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
8-Oxononanoyl chloride is a reactive acyl chloride. Based on data for similar compounds like

Octanoyl and Nonanoyl chloride, it should be treated as a hazardous substance.[1][2] It is

corrosive, can cause severe skin burns and eye damage, and may be fatal if inhaled.[3][4][5] It

is also a combustible liquid that reacts violently with water.[1][2]

Minimum Required Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause severe

eye damage.[3][5]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl or Neoprene

rubber), a lab coat, and

closed-toe shoes. For larger

quantities, consider disposable

Tyvek-type sleeves or a full

suit.[4][6]

Prevents skin contact, which

can cause severe burns and

allergic reactions.[5][7]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases.[5][7]

Protects against inhalation of

vapors, which can be fatal.[4]

[5]

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific PPE recommendations.

Safe Handling and Operational Workflow
A systematic approach is critical when working with 8-Oxononanoyl chloride. The following

workflow outlines the key steps from receipt to disposal to minimize exposure and ensure

safety.
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Receiving and Storage

Handling and Use

Waste Management and Disposal

Receive Shipment

Inspect Container for Damage

Visually Check

Store in a Cool, Dry, Well-Ventilated, Corrosives Area

If Intact

Don Appropriate PPE

Prepare for Experiment

Work in a Fume Hood

Use Under Inert Atmosphere (e.g., Nitrogen)

Dispense Required Amount

Securely Cap Original Container

Collect Waste in a Labeled, Compatible Container

After Use

Segregate from Incompatible Wastes

Dispose as Hazardous Waste via EHS
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Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hood, closed system)

Administrative Controls
(SOPs, training)

Personal Protective Equipment
(Gloves, goggles, respirator)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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